Cas no 33522-84-8 (Benzoic acid, 2,4-diiodo-)

• Product Name: Benzoic acid, 2,4-diiodo-
• CAS No: 33522-84-8
• MF: C₇H₄I₂O₂
• MW: 373.914406776428
• CID: 3942621
• PubChem ID: 12110115
• Update Time: 2025-06-08

Benzoic acid, 2,4-diiodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-diiodo-
• DTXSID801023326
• SCHEMBL588405
• 2,4-diiodobenzoic acid
• 33522-84-8

• Inchi： 1S/C7H4I2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
• InChI Key： LWLHVWSQNTYSSG-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(=O)O)I

Computed Properties

• Exact Mass: 373.83007g/mol
• Monoisotopic Mass: 373.83007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoic acid, 2,4-diiodo-

Recent Advances in the Study of Benzoic acid, 2,4-diiodo- (CAS: 33522-84-8): Applications and Research Progress

Benzoic acid, 2,4-diiodo- (CAS: 33522-84-8) is a halogenated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by the presence of two iodine atoms at the 2 and 4 positions of the benzene ring, exhibits distinct chemical reactivity and biological activity, making it a valuable candidate for various therapeutic and diagnostic applications. Recent studies have explored its utility in drug development, imaging agents, and as a building block for more complex chemical entities.

One of the key areas of interest in recent research has been the role of Benzoic acid, 2,4-diiodo- in the development of radiopharmaceuticals. The iodine atoms in the compound can be replaced with radioactive isotopes such as iodine-123 or iodine-131, enabling its use in single-photon emission computed tomography (SPECT) imaging. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for the synthesis of tumor-targeting agents, highlighting its potential in oncology diagnostics. The study reported that derivatives of Benzoic acid, 2,4-diiodo- exhibited high affinity for specific cancer biomarkers, paving the way for more precise imaging techniques.

In addition to its diagnostic applications, Benzoic acid, 2,4-diiodo- has been investigated for its antimicrobial properties. A recent study in the European Journal of Pharmaceutical Sciences (2024) explored the compound's activity against multidrug-resistant bacterial strains. The researchers found that the iodine substituents enhanced the compound's ability to disrupt bacterial cell membranes, leading to significant bactericidal effects. This finding is particularly relevant in the context of the growing global challenge of antibiotic resistance, suggesting that Benzoic acid, 2,4-diiodo- could serve as a scaffold for developing novel antimicrobial agents.

The synthetic pathways for Benzoic acid, 2,4-diiodo- have also been a focus of recent research. A 2023 paper in Organic Process Research & Development detailed an optimized synthesis method that improves yield and reduces environmental impact. The new protocol employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's increasing emphasis on sustainable chemistry. This advancement not only enhances the accessibility of the compound for research and industrial applications but also addresses regulatory and environmental concerns associated with traditional synthetic methods.

Looking ahead, the versatility of Benzoic acid, 2,4-diiodo- continues to inspire innovative research. Ongoing studies are exploring its potential in drug delivery systems, where its chemical properties may enable the development of targeted therapies with reduced side effects. Furthermore, collaborations between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications, bridging the gap between basic research and clinical utility. As the body of evidence grows, Benzoic acid, 2,4-diiodo- is poised to play an increasingly important role in the advancement of chemical biology and pharmaceutical sciences.